Cas no 1445107-79-8 (2-bromo-6-methyl-N-(4-methylphenyl)pyridine-3-carboxamide)

• Product Name: 2-bromo-6-methyl-N-(4-methylphenyl)pyridine-3-carboxamide
• CAS No: 1445107-79-8
• MF: C₁₄H₁₃BrN₂O
• MW: 305.169822454453
• CID: 6424334
• PubChem ID: 75389512
• Update Time: 2025-11-06

2-bromo-6-methyl-N-(4-methylphenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-methyl-N-(4-methylphenyl)pyridine-3-carboxamide
• Z1517013110
• AKOS033390684
• EN300-26583744
• 1445107-79-8

• Inchi： 1S/C14H13BrN2O/c1-9-3-6-11(7-4-9)17-14(18)12-8-5-10(2)16-13(12)15/h3-8H,1-2H3,(H,17,18)
• InChI Key： JGJVXPZNHVXISV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=N1)C(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 304.02113g/mol
• Monoisotopic Mass: 304.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42Ų

Additional information on 2-bromo-6-methyl-N-(4-methylphenyl)pyridine-3-carboxamide

Research Brief on 2-bromo-6-methyl-N-(4-methylphenyl)pyridine-3-carboxamide (CAS: 1445107-79-8): Recent Advances and Applications

The compound 2-bromo-6-methyl-N-(4-methylphenyl)pyridine-3-carboxamide (CAS: 1445107-79-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyridine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for drug development.

Recent research has elucidated the synthetic pathways for 2-bromo-6-methyl-N-(4-methylphenyl)pyridine-3-carboxamide, highlighting its efficient production through multi-step organic reactions. The compound's bromo and amide functional groups make it a versatile intermediate for further chemical modifications, enabling the development of novel analogs with enhanced bioactivity. Studies have demonstrated its role as a key building block in the synthesis of kinase inhibitors, which are critical in targeting various cancer pathways.

Pharmacological evaluations of 2-bromo-6-methyl-N-(4-methylphenyl)pyridine-3-carboxamide have revealed its inhibitory effects on specific protein kinases involved in cell proliferation and inflammation. In vitro assays using cancer cell lines have shown significant reduction in tumor growth, suggesting its potential as an anticancer agent. Additionally, its ability to modulate inflammatory responses has been explored in preclinical models, indicating possible applications in treating autoimmune diseases.

Mechanistic studies have further uncovered the compound's interaction with ATP-binding sites of target kinases, providing a structural basis for its inhibitory activity. Molecular docking simulations and X-ray crystallography have been employed to visualize these interactions, offering insights for the rational design of more potent derivatives. These findings underscore the compound's utility in structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

In conclusion, 2-bromo-6-methyl-N-(4-methylphenyl)pyridine-3-carboxamide (CAS: 1445107-79-8) represents a promising scaffold in medicinal chemistry, with demonstrated efficacy in kinase inhibition and potential therapeutic applications. Ongoing research is expected to further explore its pharmacological profile and expand its utility in drug discovery. The compound's versatility and bioactivity make it a focal point for future studies in chemical biology and pharmaceutical sciences.